Cas no 155740-22-0 (Pregn-5-en-20-one,3-[(6-O-b-D-glucopyranosyl-b-D-glucopyranosyl)oxy]-14-hydroxy-,(3b,14b)- (9CI))

• Product name: Pregn-5-en-20-one,3-[(6-O-b-D-glucopyranosyl-b-D-glucopyranosyl)oxy]-14-hydroxy-,(3b,14b)- (9CI)
• CAS No: 155740-22-0
• MF: C₃₃H₅₂O₁₃
• MW: 656.75818
• CID: 233611
• PubChem ID: 196952

Pregn-5-en-20-one,3-[(6-O-b-D-glucopyranosyl-b-D-glucopyranosyl)oxy]-14-hydroxy-,(3b,14b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregn-5-en-20-one,3-[(6-O-b-D-glucopyranosyl-b-D-glucopyranosyl)oxy]-14-hydroxy-,(3b,14b)- (9CI)
• 1-[(3S,8R,9S,10R,13R,14S,17S)-14-hydroxy-10,13-dimethyl-3-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl]oxy-1,2,3,4,7,8,9,11,1
• Pregn-5-en-20-one,3-[(6-O-b-D-glucopyranosyl-b-D-glucopyranosyl)oxy]-14-hydroxy-,(3b,14b)- (9C...
• (3beta,14beta)-14-hydroxy-20-oxopregn-5-en-3-yl 6-O-beta-D-glucopyranosyl-beta-D-glucopyranoside
• Carumbelloside I
• 1-[(3S,8R,9S,10R,13R,14S,17S)-14-hydroxy-10,13-dimethyl-3-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl]oxy-1,2,3,4,7,8,9,11,12,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]ethanone
• 14-Hydroxy-20-oxopregn-5-en-3-yl 6-O-hexopyranosylhexopyranoside
• DTXSID60935283
• 155740-22-0
• Carumbelloside-I

• Inchi： InChI=1S/C33H52O13/c1-15(35)18-8-11-33(42)20-5-4-16-12-17(6-9-31(16,2)19(20)7-10-32(18,33)3)44-30-28(41)26(39)24(37)22(46-30)14-43-29-27(40)25(38)23(36)21(13-34)45-29/h4,17-30,34,36-42H,5-14H2,1-3H3/t17-,18+,19-,20+,21+,22+,23+,24+,25-,26-,27+,28+,29+,30+,31-,32+,33-/m0/s1
• InChI Key： ONTHLGJMCGABMK-DAVNDCIYSA-N
• SMILES： OC[C@H]1O[C@@H](OC[C@H]2O[C@@H](O[C@H]3CC[C@@]4([C@H]5CC[C@@]6([C@H](CC[C@]6(O)[C@@H]5CC=C4C3)C(=O)C)C)C)[C@H](O)[C@@H](O)[C@@H]2O)[C@H](O)[C@@H](O)[C@@H]1O

Computed Properties

• Exact Mass: 656.34079171g/mol
• Monoisotopic Mass: 656.34079171g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 46
• Rotatable Bond Count: 7
• Complexity: 1170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 17
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 216Ų